Solid support resins and affinity purification mass spectrometry
Molecular BioSystems Pub Date: 2017-01-19 DOI: 10.1039/C6MB00735J
Abstract
Co-affinity purification-mass spectrometry (CoAP-MS) is a primary technology for elucidating the protein–protein interactions that form the basis of all biological processes. A critical component of CoAP-MS is the affinity purification (AP) of the bait protein, usually by immobilization of an antibody to a solid-phase resin. This Minireview discusses common resins, reagents, tagging methods, and their consideration for successful AP of tagged proteins. We discuss our experiences with different solid supports, their impact in AP experiments, and propose areas where chemistry can advance this important technology.
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